Cas no 25265-75-2 (Butanediol)

1,2-dihydroxybutane α- Butylene glycol) is a chemical with molecular formula c4h10o2, which is mainly used in organic synthesis to prepare 2-aminobutanol, etc. it is used in organic synthesis to prepare 2-aminobutanol, etc< Br>

Butanediol structure

Butanediol structure

Product Name:Butanediol

CAS No:25265-75-2

Molecular Formula:C₄H₁₀O₂

Molecular Weight:90.121

CID:282821

PubChem ID:165788

Butanediol Properties

Names and Identifiers

- Butanediol
- Butyleneglycol
- CDQSJQSWAWPGKG-UHFFFAOYSA-N
- 25265-75-2
- starbld0029295
- NS00113659
- UNII-TMS4MGA0H4
- DTXSID7074745
- butane diol
- 99801-86-2
- butane-1,1-diol
- TMS4MGA0H4
- Butylene glycol
- InChIKey： CDQSJQSWAWPGKG-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H10O2/c1-2-3-4(5)6/h4-6H,2-3H2,1H3
- SMILES： CCCC(O)O

Computed Properties

Exact Mass: 90.0681
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 90.068079557g/mol
Heavy Atom Count: 6
Complexity: 26.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 40.5Å²

Experimental Properties

PSA: 40.46
Refractive Index: 1.4460 (589.3 nm 20 ºC)
Melting Point: 199 ºC
Density: 1.021 g/cm3 (20 ºC),

Butanediol Related Literature

1. Back cover

Org. Chem. Front., 2021,8, 5229-5230
2. The influence of nitrogen dioxide on the determination of hydrogen cyanide in mainstream and sidestream cigarette smoke and the improvement of the determination method by continuous flow analyzer

Xingyu Liu,Li Ma,Jun Zhou,Yanjun Ma,Ruoshi Bai,Lihong Yan Anal. Methods, 2014,6, 9841-9849
3. A tris(benzyltriazolemethyl)amine-based cage as a CuAAC ligand tolerant to exogeneous bulky nucleophiles†

Gege Qiu,Paola Nava,Alexandre Martinez,Cédric Colomban Chem. Commun., 2021,57, 2281-2284
4. Silica from diatom frustules as anode material for Li-ion batteries†

Fride Vullum-Bruer RSC Adv., 2019,9, 41228-41239
5. The SAMP alkylation: A computational study†‡

Rainer Koch Org. Biomol. Chem., 2011,9, 2885-2891
6. Incorporation of tin affects crystallization, morphology, and crystal composition of Sn-Beta†

A. Katerinopoulou,D. D. Falcone,I. Sádaba,C. M. Osmundsen,R. J. Davis,E. Taarning,P. Fristrup,M. S. Holm J. Mater. Chem. A, 2014,2, 20252-20262
7. A robust porous pillar-chained Cd-framework with selective sorption for CO2 and guest-driven tunable luminescence†

Jian Yang,Xu-Jia Hong,Yan-Jun Ou,Zhi-Gang Gu CrystEngComm, 2014,16, 3848-3852
8. Synthesis of N, F and S co-doped graphene quantum dots†

T. N. Narayanan,Robert Vajtai,P. M. Ajayan Nanoscale, 2015,7, 11515-11519
9. A practical anodic oxidation of aminofurazans to azofurazans: an environmentally friendly route†

Aleksei B. Sheremetev,Boris V. Lyalin,Andrei M. Kozeev,Nadezhda V. Palysaeva,Marina I. Struchkova,Kyrill Yu. Suponitsky RSC Adv., 2015,5, 37617-37625
10. Electrochemical monitoring systems of demembranated flagellate algal motility for ATP sensing†

Isao Shitanda,Koji Tanaka,Yoshinao Hoshi,Masayuki Itagaki Analyst, 2014,139, 721-723

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